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Compound of Interest

Compound Name: Etaqualone

Cat. No.: B127262 Get Quote

Disclaimer: This document provides guidance on the proper disposal of etaqualone based on

general principles of laboratory safety and hazardous waste management. Etaqualone is an

analogue of methaqualone, a Schedule I controlled substance in the United States.[1][2] As

such, it may be considered a controlled substance analogue and subject to the same stringent

regulations. Users must consult their institution's Environmental Health and Safety (EHS)

department and adhere to all applicable federal, state, and local regulations, including those

set forth by the Drug Enforcement Administration (DEA) and the Environmental Protection

Agency (EPA).

Essential Safety and Handling Information
Etaqualone is a quinazolinone-class GABAergic agonist with sedative, hypnotic, and central

nervous system depressant properties.[3][4] Its physiological and toxicological properties are

not fully delineated.[5] Due to its pharmacological activity and relationship to methaqualone, all

handling and disposal operations must be conducted with appropriate personal protective

equipment (PPE) and engineering controls to prevent accidental exposure.

Required Personal Protective Equipment (PPE):

Standard laboratory coat or gown.

Safety glasses or goggles.

Appropriate chemical-resistant gloves.
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Operations with a high risk of aerosolization should be performed in a certified chemical

fume hood.[6]

Chemical and Physical Properties
A summary of etaqualone's known chemical and physical properties is provided below. This

data is essential for proper waste characterization.

Property Value Reference

Chemical Name
3-(2-ethylphenyl)-2-methyl-

quinazolin-4-one
[3]

Synonyms Aolan, Athinazone, Ethinazone [4]

Molecular Formula C₁₇H₁₆N₂O [5]

Molar Mass 264.328 g·mol⁻¹ [3]

Appearance
White crystalline powder

(hydrochloride form)
[7]

Melting Point 81 °C [5]

Boiling Point 421.1 °C at 760 mmHg [5]

Solubility (Free Base)
Insoluble in water; Soluble in

alcohol and nonpolar solvents
[3]

Solubility (HCl Salt) Water-soluble [7]

Flash Point 208.5 °C [5]

Disposal Procedure: Step-by-Step Protocol
The primary and mandatory method for the disposal of etaqualone, due to its potential status

as a controlled substance, is through a licensed hazardous waste disposal contractor who is

also registered with the DEA to handle controlled substances.[8][9] Under no circumstances

should etaqualone be disposed of down the drain or in regular solid waste.[10]

Experimental Protocol: Waste Segregation and Containment
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Identify Waste Streams: Segregate etaqualone waste into the following categories:

Pure Etaqualone: Unused, expired, or off-spec solid etaqualone.

Contaminated Labware: Items with gross contamination (e.g., flasks, beakers containing

visible residue).

Trace-Contaminated Materials: Items with incidental contact (e.g., gloves, weighing paper,

pipette tips).

Contaminated Solvents: Solutions containing dissolved etaqualone.

Select Appropriate Waste Containers:

For solid waste and contaminated labware, use a sealable, leak-proof container (e.g., a

screw-cap polyethylene pail or drum). The container must be compatible with the

chemical.[10]

For liquid waste, use a sealable, chemical-resistant container (e.g., a glass or

polyethylene solvent bottle). Ensure compatibility with the solvent used.

Labeling:

Affix a "Hazardous Waste" label to each container immediately.

Clearly write "Etaqualone Waste" and list all other chemical constituents and their

approximate percentages.

Include the full name of the Principal Investigator, laboratory room number, and the date

the container was started.

Storage:

Store the sealed waste containers in a designated, secure satellite accumulation area

within the laboratory.

Ensure the storage location is away from incompatible materials and general laboratory

traffic.
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Arrange for Disposal:

Contact your institution's EHS department to schedule a pickup.

Provide the EHS department with a complete inventory of the waste. They will coordinate

with a DEA-registered hazardous waste contractor for final destruction. The DEA's

standard for destruction is to render the substance "non-retrievable," with incineration

being a recognized method.[9]

Note on Chemical Deactivation: There are no established and validated protocols in the public

domain for the chemical neutralization or deactivation of etaqualone in a laboratory setting.

Attempting to degrade the molecule without a validated procedure could create unknown,

potentially more hazardous byproducts and is strongly discouraged.

Logical Workflow for Etaqualone Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper management and disposal of etaqualone waste.
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Caption: Workflow for the compliant disposal of etaqualone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. addictionwellness.com [addictionwellness.com]

2. Etaqualone | 7432-25-9 [chemicalbook.com]

3. Etaqualone - Wikipedia [en.wikipedia.org]

4. medkoo.com [medkoo.com]

5. Etaqualone｜lookchem [lookchem.com]

6. rtong.people.ust.hk [rtong.people.ust.hk]

7. biosynth.com [biosynth.com]

8. secureadrug.com [secureadrug.com]

9. practicegreenhealth.org [practicegreenhealth.org]

10. Hazardous Waste Disposal [cool.culturalheritage.org]

To cite this document: BenchChem. [Standard Operating Procedure: Etaqualone Disposal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127262#etaqualone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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